Cas no 160557-37-9 (ethyl 6-aminonaphthalene-2-carboxylate)

• Product Name: ethyl 6-aminonaphthalene-2-carboxylate
• CAS No: 160557-37-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 2126314
• PubChem ID: 58111738
• Update Time: 2025-11-01

ethyl 6-aminonaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-amino-2-naphthoate
• ZWODPMKBQPKIIT-UHFFFAOYSA-N
• 6-amino-2-naphthoic acid ethyl ester
• Ethyl 2-aminonaphthalene-6-carboxylate
• ethyl 6-aminonaphthalene-2-carboxylate

• Inchi： 1S/C13H13NO2/c1-2-16-13(15)11-4-3-10-8-12(14)6-5-9(10)7-11/h3-8H,2,14H2,1H3
• InChI Key： ZWODPMKBQPKIIT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C2C=C(C=CC2=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 52.3

Additional information on ethyl 6-aminonaphthalene-2-carboxylate

Comprehensive Overview of Ethyl 6-Aminonaphthalene-2-carboxylate (CAS No. 160557-37-9): Properties, Applications, and Industry Insights

Ethyl 6-aminonaphthalene-2-carboxylate (CAS No. 160557-37-9) is a specialized organic compound with a naphthalene backbone, widely recognized for its role in pharmaceutical intermediates, dye synthesis, and advanced material research. This 6-aminonaphthalene derivative features an ethyl ester group at the 2-position and an amino group at the 6-position, making it a versatile building block for chemical modifications. Its molecular formula, C₁₃H₁₃NO₂, and structural uniqueness have attracted attention in both academic and industrial settings, particularly in the development of fluorescent probes and organic electronic materials.

In recent years, the demand for ethyl 6-aminonaphthalene-2-carboxylate has surged due to its applications in OLED technology and bioconjugation chemistry. Researchers are exploring its potential in sustainable energy solutions, such as organic photovoltaics, where its electron-rich naphthalene core enhances charge transport properties. Additionally, its amino-functionalized structure allows for selective binding in biomarker detection, aligning with the growing focus on precision medicine and diagnostic tools.

The synthesis of CAS 160557-37-9 typically involves multi-step reactions, including esterification and nitration-reduction sequences. Industry professionals frequently search for "ethyl 6-aminonaphthalene-2-carboxylate synthesis protocol" or "160557-37-9 supplier," reflecting its niche yet critical role in fine chemical markets. Analytical methods like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with GMP standards for pharmaceutical-grade batches.

Environmental and regulatory trends have also influenced the compound’s applications. With increasing emphasis on green chemistry, manufacturers are optimizing synthetic routes to minimize waste. Queries such as "eco-friendly production of ethyl 6-aminonaphthalene-2-carboxylate" highlight this shift. Meanwhile, its stability under ambient conditions makes it a preferred choice over more reactive intermediates in peptide coupling reactions and polymer functionalization.

From a commercial perspective, ethyl 6-aminonaphthalene-2-carboxylate is often compared to similar derivatives like methyl 6-aminonaphthalene-2-carboxylate due to their overlapping functionalities. However, the ethyl variant offers superior solubility in organic solvents, a key factor in formulation development. Patent analyses reveal its inclusion in innovations related to flexible displays and bioimaging agents, further driving R&D investments.

In conclusion, CAS No. 160557-37-9 represents a critical intersection of chemistry and technology. Its adaptability across material science, life sciences, and industrial chemistry ensures sustained relevance. As industries prioritize high-performance materials and sustainable synthesis, this compound is poised to remain a focal point in scientific and commercial discourse.